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Compound of Interest

Compound Name: 2-Dichloromethyl-oxazole

CAS No.: 885274-38-4

Cat. No.: B1502143

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Section 1: Abstract and Compound Profile
This document provides a detailed guide for the safe handling, storage, and disposal of 2-
Dichloromethyl-oxazole (CAS No. 885274-38-4). Due to the compound's specific structural

motifs—a halogenated hydrocarbon group and a heterocyclic oxazole ring—it must be treated

as a potentially hazardous substance. The procedures outlined herein are based on an

amalgamation of best practices for handling reactive, toxic, and halogenated organic

compounds. The primary objective is to minimize exposure risk to laboratory personnel and

prevent environmental contamination through rigorous adherence to established safety

protocols.

1.1 Chemical Identity and Structural Hazards

2-Dichloromethyl-oxazole is an organic compound featuring a five-membered oxazole ring

substituted at the 2-position with a dichloromethyl group (-CHCl₂).[1] This structure dictates its

chemical reactivity and toxicological profile.
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Oxazole Ring: A heterocyclic aromatic system containing nitrogen and oxygen.[2] While the

ring itself has moderate aromaticity, the nitrogen atom can act as a coordination site.[1]

Dichloromethyl Group (-CHCl₂): This functional group is the primary source of concern. It is a

reactive site susceptible to nucleophilic substitution and elimination reactions.[1] Compounds

containing this moiety are often alkylating agents with the potential for toxicity. The hazards

associated with the dichloromethyl group can be inferred from similar structures like

dichloromethane (methylene chloride), which is classified as a neurotoxin and a probable

human carcinogen.[3][4]

1.2 Physicochemical and Hazard Data

Property Value / Information Source

CAS Number 885274-38-4 [5]

Molecular Formula C₄H₃Cl₂NO [5]

Molecular Weight 151.98 g/mol [5]

Appearance
Likely a liquid or low-melting

solid.
Inferred

Primary Hazards

Acute Toxicity (Harmful if

swallowed or inhaled), Skin

Irritation, Serious Eye Irritation,

Respiratory Irritation. May

cause long-term adverse

effects in the aquatic

environment.

Inferred from analogous

structures[6][7]

GHS Pictograms

Exclamation Mark

Skull and Crossbones

Environment

Inferred

Storage

Store at 2-8°C in a tightly

closed container in a well-

ventilated area.[5][7]
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Section 2: Risk Assessment and Engineering
Controls
A thorough risk assessment must be conducted before any procedure involving 2-
Dichloromethyl-oxazole. The potential for inhalation of volatile vapors, skin/eye contact, and

accidental ingestion must be systematically addressed.[8]

2.1 Engineering Controls: The First Line of Defense

The primary method for controlling exposure is the use of robust engineering controls.

Fume Hood: All manipulations of 2-Dichloromethyl-oxazole, including weighing, transfers,

and reactions, must be performed inside a certified chemical fume hood to prevent the

release of vapors into the laboratory.[9][10]

Ventilation: The laboratory must have adequate general ventilation to dilute any fugitive

emissions.

Glove Box: For procedures involving highly sensitive reactions or requiring an inert

atmosphere, a glove box is the preferred containment method.[9]

2.2 Risk Assessment Workflow

The following diagram outlines the mandatory decision-making process before beginning work.
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Preparation Phase

Control Evaluation

Action

Review SDS and Literature for 2-Dichloromethyl-oxazole
and all other reagents.

Identify Hazards:
Toxicity, Reactivity, Volatility

Develop Standard Operating
Procedure (SOP)

Is the procedure performed
in a certified fume hood?

Are appropriate PPE
(gloves, goggles, lab coat)

available and selected?

Yes

STOP WORK
Rectify Control Deficiencies

No

Is a spill kit for
halogenated organics

readily accessible?

Yes

No

PROCEED WITH EXPERIMENT

Yes No

Click to download full resolution via product page

Caption: Risk assessment workflow prior to handling 2-Dichloromethyl-oxazole.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b1502143/docs?utm_src=pdf-body-img#application-note-protocol-safe-handling-and-disposal-of-2-dichloromethyl-oxazole
https://www.benchchem.com/product/b1502143/docs?utm_src=pdf-body#application-note-protocol-safe-handling-and-disposal-of-2-dichloromethyl-oxazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 3: Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent personal exposure. All PPE should be

inspected before use.

Hand Protection: Due to the halogenated hydrocarbon nature of this compound, standard

nitrile gloves may offer only short-term splash protection and are not suitable for prolonged

contact.[11][12][13] For extended handling or in situations with a high risk of contact,

heavier-duty gloves such as Viton™ or laminate ("SilverShield") are recommended.[14] If

using disposable nitrile gloves (minimum 5-mil thickness), they must be changed

immediately upon any suspected contact.[12]

Eye Protection: Chemical splash goggles are mandatory at all times when handling the

compound.[3][15] A face shield should be worn over the goggles when there is a significant

risk of splashing.

Skin and Body Protection: A flame-resistant laboratory coat, long pants, and closed-toe

shoes are required.[3] For large-scale operations, a chemically resistant apron or suit may

be necessary.

Section 4: Protocols for Safe Handling and Storage
Adherence to methodical and cautious laboratory practice is essential.

4.1 Protocol for Weighing and Transfer

Preparation: Don all required PPE. Ensure the chemical fume hood sash is at the

appropriate working height. Place a spill tray or absorbent pad on the balance and inside the

fume hood.

Weighing: Tare a suitable, sealed container (e.g., a vial with a PTFE-lined cap) on the

analytical balance. Transfer the container to the fume hood. Carefully dispense the required

amount of 2-Dichloromethyl-oxazole into the container. Seal the container immediately.

Transfer: Clean the exterior of the primary container before removing it from the fume hood.

If transferring a solution, use a cannula or a syringe with a non-reactive needle (e.g.,

stainless steel). Perform all transfers over secondary containment.
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Cleanup: Decontaminate any spatulas or surfaces that may have come into contact with the

chemical using a suitable solvent (e.g., isopropanol) and wipe, treating the cleaning

materials as hazardous waste.

4.2 Storage Requirements

Store 2-Dichloromethyl-oxazole in a tightly sealed, properly labeled container.[7]

Keep in a cool, dry, and well-ventilated area, preferably in a designated cabinet for reactive

or toxic chemicals.[3] Recommended storage temperature is 2-8°C.[5]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

metals.[3]

Section 5: Emergency Procedures
Pre-planning is crucial for a safe and effective response to emergencies.[16]

5.1 Personal Exposure

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30

minutes at an emergency eyewash station, holding the eyelids open.[3][16] Seek immediate

medical attention.

Skin Contact: Remove all contaminated clothing immediately.[17] Wash the affected area

thoroughly with soap and water for at least 15 minutes.[3] Seek medical attention if irritation

persists.

Inhalation: Move the affected person to fresh air immediately.[10] If breathing is difficult or

stops, provide artificial respiration and seek immediate medical attention.[18]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water.[6][10] Seek immediate medical attention.

5.2 Spill Response

The response to a spill depends on its size and location.
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Spill Detected

Is the spill >1 Liter OR
 outside a fume hood?

MINOR SPILL

No

MAJOR SPILL

Yes

Alert personnel in the immediate area.
Restrict access.

EVACUATE THE AREA.
Alert supervisor and EHS.

Call 911.

Don appropriate PPE
(respirator may be needed).

Contain spill with absorbent socks.
Cover with inert absorbent material

(e.g., vermiculite, sand).

Collect absorbed material into a
sealed, labeled hazardous waste container.

Decontaminate the area with
soap and water.

Click to download full resolution via product page

Caption: Decision tree for responding to a 2-Dichloromethyl-oxazole spill.
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For minor spills contained within a fume hood:

Alert others in the immediate vicinity.

Wearing appropriate PPE, contain the spill by covering it with an inert absorbent material

such as vermiculite, sand, or a commercial spill kit for solvents.[19][20] Do not use

combustible materials like paper towels.

Carefully collect the absorbed material using non-sparking tools and place it into a clearly

labeled, sealable container for hazardous waste.[17]

Decontaminate the spill area with a detergent solution, followed by water.[19]

Wipe the area dry. All materials used for cleanup must be disposed of as hazardous waste.

For major spills (e.g., outside of a fume hood, >1 liter):

Evacuate the laboratory immediately and alert all personnel.[21]

If the substance is volatile or poses a respiratory threat, activate the fire alarm to ensure

building evacuation.[19]

Contact your institution's Environmental Health and Safety (EHS) department and

emergency services (911) immediately.[16]

Do not attempt to clean up a major spill unless you are trained and equipped to do so as part

of an emergency response team.[20]

Section 6: Waste Disposal Procedures
All waste containing 2-Dichloromethyl-oxazole, including unreacted material, contaminated

solutions, and cleanup debris, must be treated as hazardous waste. Improper disposal can

lead to significant environmental harm.[22]

6.1 Waste Segregation and Collection

Designated Waste Container: Use a dedicated, properly labeled hazardous waste container

for all 2-Dichloromethyl-oxazole waste. The container must be made of a compatible
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material (e.g., glass or high-density polyethylene) and have a secure, tight-fitting lid.

Labeling: The label must clearly state "Hazardous Waste" and list the chemical constituents,

including "2-Dichloromethyl-oxazole" and any solvents.

Waste Streams:

Liquid Waste: Collect all liquid residues, including reaction mixtures and solvent rinses, in

the designated liquid waste container. Do not mix with incompatible waste streams.

Solid Waste: All contaminated solids (e.g., used gloves, absorbent pads, silica gel,

contaminated vials) must be collected in a separate, clearly labeled solid hazardous waste

container.[17]

6.2 Disposal Protocol

Accumulation: Keep waste containers sealed when not in use. Store them in a designated

satellite accumulation area within the laboratory.

Pickup and Disposal: Arrange for the collection of the hazardous waste through your

institution's EHS department or a licensed hazardous waste disposal contractor.[23][24]

Regulatory Compliance: All disposal activities must comply with local, state, and federal

regulations, such as those established by the Environmental Protection Agency (EPA) under

the Resource Conservation and Recovery Act (RCRA).[23]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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